Cas no 1934925-92-4 (6-amino-7-fluoroisoquinolin-1-ol)

6-Amino-7-fluoroisoquinolin-1-ol is a fluorinated isoquinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring both amino and hydroxyl functional groups, along with a fluorine substituent, enhances its reactivity and binding affinity in molecular interactions. The fluorine atom improves metabolic stability and bioavailability, making it valuable in drug discovery for targeting specific biological pathways. The compound’s heterocyclic core also lends itself to further functionalization, enabling the synthesis of diverse analogs for structure-activity relationship studies. Its purity and well-defined chemical properties ensure reproducibility in research applications, particularly in medicinal chemistry and material science.

6-amino-7-fluoroisoquinolin-1-ol structure

1934925-92-4 structure

Product Name:6-amino-7-fluoroisoquinolin-1-ol

CAS No:1934925-92-4

MF:C₉H₇FN₂O

MW:178.163085222244

CID:5246579

Update Time:2025-06-14

6-amino-7-fluoroisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

- 1(2H)-Isoquinolinone, 6-amino-7-fluoro-
- 6-amino-7-fluoroisoquinolin-1-ol
- Inchi： 1S/C9H7FN2O/c10-7-4-6-5(3-8(7)11)1-2-12-9(6)13/h1-4H,11H2,(H,12,13)
- InChI Key： FKDREHQCJIXUCU-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=C(N)C(F)=C2)C=CN1

6-amino-7-fluoroisoquinolin-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-256237-1.0g	6-amino-7-fluoroisoquinolin-1-ol	1934925-92-4		1.0g	$0.0	2023-03-01
Enamine	EN300-256237-1g	6-amino-7-fluoroisoquinolin-1-ol	1934925-92-4		1g	$0.0	2023-09-14

6-amino-7-fluoroisoquinolin-1-ol Related Literature

1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Additional information on 6-amino-7-fluoroisoquinolin-1-ol

Research Brief on 6-Amino-7-fluoroisoquinolin-1-ol (CAS: 1934925-92-4): Recent Advances and Applications

6-Amino-7-fluoroisoquinolin-1-ol (CAS: 1934925-92-4) is a fluorinated isoquinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored as a key intermediate or active pharmacophore in the development of novel therapeutic agents. Recent studies have highlighted its relevance in targeting various biological pathways, particularly in oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 6-amino-7-fluoroisoquinolin-1-ol as a selective inhibitor of protein kinases involved in cancer cell proliferation. The research demonstrated that the compound exhibits high binding affinity to specific kinase domains, leading to the suppression of tumor growth in preclinical models. The fluorination at the 7-position was found to enhance metabolic stability and bioavailability, addressing a common challenge in kinase inhibitor development.

In addition to its anticancer potential, 6-amino-7-fluoroisoquinolin-1-ol has shown promise in neurodegenerative disease research. A recent ACS Chemical Neuroscience publication reported its ability to modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The compound's unique electronic properties, attributed to the fluorine substitution, were found to influence its interaction with amyloid peptides, suggesting a potential therapeutic avenue for neuroprotection.

Synthetic approaches to 6-amino-7-fluoroisoquinolin-1-ol have also seen advancements. A 2024 Organic Process Research & Development article detailed an improved scalable synthesis route with higher yields (up to 78%) and reduced environmental impact. The new methodology employs catalytic fluorination and optimized protection-deprotection strategies, making the compound more accessible for further pharmacological studies.

Ongoing clinical investigations are exploring derivatives of 6-amino-7-fluoroisoquinolin-1-ol as potential candidates for precision medicine applications. Its structural versatility allows for modifications that can fine-tune selectivity and potency against various disease targets. However, challenges remain in optimizing its pharmacokinetic profile and reducing potential off-target effects, which are active areas of current research.

The compound's unique chemical properties, including its hydrogen-bonding capacity and lipophilicity profile (calculated LogP of 1.2), make it particularly interesting for drug design. Computational studies have revealed favorable interactions with multiple biological targets, supporting its continued investigation as a privileged scaffold in medicinal chemistry.